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Compound of Interest

Compound Name: GNE-617 hydrochloride

Cat. No.: B2614486 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of GNE-617 hydrochloride, a potent NAMPT inhibitor used in cancer

research. Adherence to these procedures is critical for minimizing risks and complying with

regulatory standards.

Chemical and Physical Properties
A summary of the key quantitative data for GNE-617 hydrochloride is presented below.

Understanding these properties is the first step in a safe disposal plan.

Property Value Source

Molecular Formula C₂₁H₁₅F₂N₃O₃S MedKoo Biosciences[1]

Molecular Weight 427.43 g/mol MedKoo Biosciences[1]

CAS Number 1362154-70-8 MedKoo Biosciences[1]

Solubility Soluble in DMSO Selleck Chemicals[2]

Physical Appearance Solid TargetMol[3]
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The following diagram outlines the decision-making process and procedural steps for the safe

disposal of GNE-617 hydrochloride.
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Segregation and Collection

Final Disposal
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Caption: Disposal workflow for GNE-617 hydrochloride.

Experimental Protocols for Disposal
As GNE-617 hydrochloride is a research compound, specific, validated protocols for its

chemical neutralization or degradation are not readily available. Therefore, the primary and

recommended method of disposal is through a licensed hazardous waste management

company. The following procedural steps provide a direct answer to operational questions

regarding its handling for disposal.

Step 1: Risk Assessment and Personal Protective Equipment (PPE)

Before handling GNE-617 hydrochloride for disposal, a thorough risk assessment should be

conducted. Always wear appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (butyl rubber is recommended for DMSO)

A lab coat

Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure

compliant disposal.

Solid Waste: Unused or expired GNE-617 hydrochloride powder should be collected in a

clearly labeled, sealed container. The label should include the chemical name, "GNE-617
hydrochloride," and the appropriate hazard symbols. Do not mix with other solid wastes

unless explicitly permitted by your institution's waste management guidelines.

Solutions in DMSO: Solutions of GNE-617 hydrochloride in dimethyl sulfoxide (DMSO)

should be collected in a designated, labeled container for organic solvent waste.[3] The

container should be compatible with DMSO and clearly labeled with all its contents, including
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"GNE-617 hydrochloride" and "DMSO." It is important not to mix this waste with other

solvent streams, such as halogenated solvents, unless specified by your disposal service.[4]

Step 3: Storage of Waste

Store the sealed waste containers in a designated, secure area for hazardous waste, away

from heat and ignition sources.[5] The storage area should be well-ventilated and have

secondary containment to prevent spills.

Step 4: Professional Disposal

The disposal of GNE-617 hydrochloride must be handled by a certified environmental waste

management service or your institution's Environmental Health & Safety (EHS) department.[6]

Provide them with all available information on the chemical, including its Safety Data Sheet if

available, and the nature of the waste (solid or in solution). They are equipped to handle and

dispose of such research chemicals in accordance with all local, state, and federal regulations.

Important Considerations:

Do Not Dispose Down the Drain: GNE-617 hydrochloride is insoluble in water.[2]

Furthermore, as a complex organic molecule with potential biological activity, it should never

be disposed of down the sink. This practice can harm aquatic life and interfere with

wastewater treatment processes.

Consult Local Regulations: Waste disposal regulations can vary significantly. Always consult

your institution's EHS office and local environmental protection agency guidelines to ensure

full compliance.[6]

By following these procedures, you can ensure the safe and responsible disposal of GNE-617
hydrochloride, contributing to a secure laboratory environment and the protection of our

ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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